N-1-adamantyl-N'-{2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl}urea

• IUPAC Name: 1-(1-adamantyl)-3-[2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]urea
• InChI: InChI=1S/C21H32N6O/c28-20(25-21-13-16-10-17(14-21)12-18(11-16)15-21)24-4-5-26-6-8-27(9-7-26)19-22-2-1-3-23-19/h1-3,16-18H,4-15H2,(H2,24,25,28)
• InChI Key: FFAYIKMJZHQVBI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNC(=O)NC23CC4CC(C2)CC(C4)C3)C5=NC=CC=N5
• Molecular Formula: C21H32N6O
• Molecular Weight: 384.5 g/mol

Description

The compound “N-1-adamantyl-N’-{2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl}urea” is a complex organic molecule that contains an adamantyl group, a pyrimidinyl group, and a piperazinyl group. Adamantyl is a bulky, three-dimensional alkyl group derived from adamantane, a type of diamondoid. Pyrimidinyl is a heterocyclic aromatic organic compound similar to pyridine, and piperazinyl is a functional group containing a ring of two nitrogen atoms and four carbon atoms.

Synthesis Analysis

While specific synthesis methods for this compound were not found, adamantane derivatives can be synthesized through various methods. For example, unsaturated adamantane derivatives can be synthesized from 1,3-disubstituted haloadamantanes. The synthesis of N-adamantylated amides from 1-adamantyl nitrate has also been reported.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of the adamantyl, pyrimidinyl, and piperazinyl groups. The adamantyl group would provide a three-dimensional, cage-like structure, while the pyrimidinyl and piperazinyl groups would contribute additional rings to the structure.

Chemical Reactions Analysis

Adamantane derivatives are known for their high reactivity, which allows them to be used as starting materials for the synthesis of various functional adamantane derivatives.